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Compound of Interest

Compound Name: Eosin Y

Cat. No.: B080284 Get Quote

An in-depth exploration of the chemical structure, properties, and multifaceted applications of

Eosin Y, a versatile xanthene dye. This guide provides researchers, scientists, and drug

development professionals with detailed technical data, experimental protocols, and

visualizations to effectively harness the capabilities of Eosin Y in their work.

Eosin Y, a synthetic xanthene dye, is a tetrabromo derivative of fluorescein widely recognized

for its vibrant red color.[1][2] It is a cornerstone in histology and cytopathology, most notably as

the counterstain to hematoxylin in the ubiquitous Hematoxylin and Eosin (H&E) staining

protocol.[1][3] Beyond its foundational role in diagnostics, Eosin Y has emerged as a potent

photosensitizer in organic synthesis and photodynamic therapy (PDT), owing to its favorable

photophysical properties.[3] This guide delves into the core chemical and physical

characteristics of Eosin Y, providing a robust resource for its application in scientific research

and development.

Chemical Structure and Identification
Eosin Y exists in two primary forms: the free acid (often referred to as spirit-soluble) and its

more commonly used disodium salt (water-soluble). The tetrabromination of the fluorescein

backbone significantly influences its chemical and photophysical properties.[3]

Table 1: Chemical Identifiers for Eosin Y
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Identifier Eosin Y (Free Acid) Eosin Y (Disodium Salt)

IUPAC Name

2-(2,4,5,7-Tetrabromo-6-

hydroxy-3-oxo-3H-xanthen-9-

yl)benzoic acid

Disodium 2-(2,4,5,7-

tetrabromo-6-oxido-3-oxo-3H-

xanthen-9-yl)benzoate[3]

Synonyms
Acid Red 87, Solvent Red 43,

Bromofluorescein[4]

Eosin Y disodium salt, C.I.

45380[5]

CAS Number 15086-94-9[4] 17372-87-1[3]

PubChem CID 11048[6] 9810212, 24802122[7][8]

Molecular Formula C20H8Br4O5[4] C20H6Br4Na2O5[5]

SMILES String

Oc1c(Br)cc2c(Oc3c(Br)c(O)c(B

r)cc3C24OC(=O)c5ccccc45)c1

Br[9]

C1=CC=C(C(=C1)C2=C3C=C(

C(=O)C(=C3OC4=C(C(=C(C=

C24)Br)[O-])Br)Br)Br)C(=O)

[O-].[Na+].[Na+][6]

Physicochemical Properties
The utility of Eosin Y in various applications is dictated by its physicochemical properties,

including its solubility, absorption and emission characteristics, and its behavior in different

chemical environments.

Table 2: Physicochemical Properties of Eosin Y
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Property Value Conditions/Solvent

Molecular Weight

647.89 g/mol (Free Acid)[9],

691.85 g/mol (Disodium Salt)

[5]

-

Melting Point 295.5 °C (decomposes)[10] -

pKa
pKa1: 2.0-2.1, pKa2: 3.8-

4.8[11][12][13][14]
Water

Molar Absorptivity (ε) ~112,000 M⁻¹cm⁻¹ at ~525 nm Basic Ethanol

~60,803 M⁻¹cm⁻¹ at 539

nm[12]
-

Fluorescence Quantum Yield

(Φf)
0.67[15] Basic Ethanol

0.2[16] Water

0.4[16] Methanol

0.005 (Dimer)[17][18] Aqueous Solution

Absorption Maximum (λmax) 515-518 nm[19] -

526 nm[20][21] -

531 nm[21] Methanol

Emission Maximum (λem) 544 nm[20][21] -

Table 3: Solubility of Eosin Y
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Solvent Eosin Y (Free Acid) Eosin Y (Disodium Salt)

Water 0.8 mg/mL[4] Freely Soluble

Ethanol 10 mg/mL[4] Soluble

Ethylene Glycol Monomethyl

Ether
40 mg/mL[4] -

DMSO - 1 mg/mL[20]

Experimental Protocols
Histological Staining
This protocol outlines the standard procedure for H&E staining to visualize tissue morphology.

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5-10 minutes each.[22][23]

Transfer through two changes of 100% ethanol for 3-5 minutes each.[22]

Hydrate through 95% and 70% ethanol for 3 minutes each.[22]

Rinse gently in running tap water for 5 minutes.[22]

Hematoxylin Staining:

Immerse slides in a filtered hematoxylin solution (e.g., Harris hematoxylin) for 3-8 minutes.

[22][23]

Rinse well in running tap water.[22]

Differentiate by dipping slides in 1% acid alcohol for a few seconds to remove excess

stain.[22]

Wash in running tap water.[23]
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"Blue" the sections by immersing in a suitable reagent like Scott's tap water substitute or

0.2% ammonia water for 30-60 seconds.[23]

Wash in running tap water for 5 minutes.[23]

Eosin Staining:

Rinse in 95% ethanol.[23]

Immerse slides in a 1% Eosin Y solution for 30 seconds to 2 minutes, depending on

desired intensity.[22][23]

Briefly rinse in tap water to remove excess eosin.[22]

Dehydration, Clearing, and Mounting:

Dehydrate slides through 95% ethanol and two changes of 100% ethanol for 2-5 minutes

each.[22][23]

Clear in two changes of xylene for 5 minutes each.[22][23]

Mount with a xylene-based mounting medium.[23]

Deparaffinization & Rehydration Hematoxylin Staining Eosin Staining Dehydration & Mounting

Xylene I (5-10 min) Xylene II (5-10 min) 100% Ethanol I (3-5 min) 100% Ethanol II (3-5 min) 95% Ethanol (3 min) 70% Ethanol (3 min) Running Water Rinse (5 min) Hematoxylin (3-8 min) Water Rinse Acid Alcohol (1-3 dips) Water Rinse Bluing Agent (30-60s) Water Rinse (5 min) 95% Ethanol Eosin Y (0.5-2 min) Brief Water Rinse 95% Ethanol (2-5 min) 100% Ethanol I (2-5 min) 100% Ethanol II (2-5 min) Xylene I (5 min) Xylene II (5 min) Mount

Reaction Setup Photocatalysis Work-up & Purification

Combine Reactants & Eosin Y Dissolve in Solvent Degas with Inert Gas Irradiate with Visible Light Stir Continuously Monitor Progress Quench Reaction Aqueous Work-up Extract Product Purify
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b080284#eosin-y-dye-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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